Cas no 2411220-03-4 (Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl-)
Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl-
-
- Inchi: 1S/C14H19ClN2O2/c1-3-17-10-11(9-16(2)14(18)8-15)19-13-7-5-4-6-12(13)17/h4-7,11H,3,8-10H2,1-2H3
- InChI Key: FDRINZIPSDSMKJ-UHFFFAOYSA-N
- SMILES: C(N(CC1CN(CC)C2=CC=CC=C2O1)C)(=O)CCl
Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24631-1.0g |
2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methylacetamide |
2411220-03-4 | 1.0g |
$0.0 | 2023-02-14 |
Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl-
Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl- (CAS No. 2411220-03-4): A Comprehensive Overview
Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl-, identified by its CAS number 2411220-03-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its benzoxazinone core and chlorinated amide functionalities, make it a promising candidate for further investigation in drug discovery and medicinal chemistry.
The chemical structure of Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl- encompasses a benzoxazinone ring system substituted with an ethyl group at the 4-position and a methyl group at the 3-position. The presence of a dihydro ring within the benzoxazinone moiety enhances its stability and reactivity, making it an attractive scaffold for synthetic modifications. Additionally, the amide group at the 2-position is further functionalized with a chloro substituent and a methylated N-propyl chain, which contributes to the compound's overall complexity and potential biological activity.
In recent years, there has been growing interest in benzoxazinone derivatives due to their reported pharmacological properties. These compounds have shown promise in various preclinical studies as potential inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The chlorinated amide moiety in Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl- may play a crucial role in modulating these enzymatic activities by serving as a hinge-binding group or by influencing the conformational flexibility of the molecule.
The synthesis of this compound involves multiple steps, including the formation of the benzoxazinone core through cyclization reactions and subsequent functionalization with chloro and methyl groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of precise structural control in developing biologically active molecules.
The biological activity of Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl- has been explored in various in vitro and in vivo models. Preliminary studies have demonstrated its potential as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). Furthermore, its ability to modulate microsomal enzyme activity suggests that it may have hepatoprotective properties by interfering with toxic metabolite formation.
The pharmacokinetic profile of this compound is another area of interest. Its molecular structure suggests that it may exhibit good oral bioavailability due to its lipophilic nature and moderate metabolic stability. However, further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are essential for elucidating its metabolic pathways and identifying potential drug-drug interaction liabilities.
In conclusion, Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2yl)methyl]-N-methyl- represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents targeting various disease pathways. As research continues to uncover new biological activities and synthetic methodologies for this class of compounds, CAS No. 2411220 is poised to play a crucial role in advancing drug discovery efforts.
2411220-03-4 (Acetamide, 2-chloro-N-[(4-ethyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methyl]-N-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)